Cas no 898779-08-3 (3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone)

• Product Name: 3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone
• CAS No: 898779-08-3
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• MDL: MFCD03843828
• CID: 869509
• PubChem ID: 24726442
• Update Time: 2025-04-19

3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
• 3-(3,4-DIMETHYLPHENYL)-2'-THIOMETHYLPROPIOPHENONE
• MFCD03843828
• 898779-08-3
• 3-(3,4-Dimethylphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
• DTXSID30644835
• AKOS016022197
• 3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone

• MDL： MFCD03843828
• Inchi： 1S/C18H20OS/c1-13-8-9-15(12-14(13)2)10-11-17(19)16-6-4-5-7-18(16)20-3/h4-9,12H,10-11H2,1-3H3
• InChI Key： VWDLQGCQIRZNHS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 284.12300
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.84080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones